3-(1-ethyl-5-oxo-2,5-dihydro-1H-pyrazol-3-yl)benzonitrile
Cat. No. B8650025
M. Wt: 213.23 g/mol
InChI Key: SFBJDRBGNIGTGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08871796B2
Procedure details
Ethyl hydrazine oxalate (15.6 g, 104 mmol, 1.50 equiv) was added to a solution of ethyl 3-(3-cyanophenyl)-3-oxopropanoate (15.0 g, 69.1 mmol, 1 equiv) and triethylamine (14.4 mL, 104 mmol, 1.50 equiv) in ethanol (345 mL). The reaction mixture was heated to 80° C. for 70 min, then was removed from heat an concentrated to ˜¼ volume by rotary evaporation. The residue was partitioned between ethyl acetate and water. The organic layer was washed with saturated aqueous sodium chloride solution, and the washed solution was dried over sodium sulfate. The dried solution was filtered, and the filtrate was concentrated to afford 3-(1-ethyl-5-oxo-2,5-dihydro-1H-pyrazol-3-yl)benzonitrile as a light-yellow solid (18.1 g) of sufficient purity to use in the next step without further purification. Calcd (M+1)+: 214.1. Found: 214.1.
Identifiers
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REACTION_CXSMILES
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C(O)(=O)C(O)=O.[CH2:7]([NH:9][NH2:10])[CH3:8].[C:11]([C:13]1[CH:14]=[C:15]([C:19](=O)[CH2:20][C:21](OCC)=[O:22])[CH:16]=[CH:17][CH:18]=1)#[N:12].C(N(CC)CC)C>C(O)C>[CH2:7]([N:9]1[C:21](=[O:22])[CH:20]=[C:19]([C:15]2[CH:14]=[C:13]([CH:18]=[CH:17][CH:16]=2)[C:11]#[N:12])[NH:10]1)[CH3:8] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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15.6 g
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Type
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reactant
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Smiles
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C(C(=O)O)(=O)O.C(C)NN
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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C(#N)C=1C=C(C=CC1)C(CC(=O)OCC)=O
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Name
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Quantity
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14.4 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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345 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was removed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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from heat
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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an concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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by rotary evaporation
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was partitioned between ethyl acetate and water
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the washed solution was dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The dried solution was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)N1NC(=CC1=O)C=1C=C(C#N)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 122.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
